Cas no 1804370-75-9 (3-Chloro-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1804370-75-9
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4871964
• Update Time: 2025-08-05

3-Chloro-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c1-16-7-5(9)4(8(12,13)14)3(2-15-7)6(10)11/h2,6H,1H3
• InChI Key： DXJWJNZMHADJMM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)F)=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

3-Chloro-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Chloro-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine, also known by its CAS number 1804370-75-9, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds, and its unique substitution pattern makes it a valuable molecule for various applications. The presence of multiple fluorinated groups, including the difluoromethyl and trifluoromethyl substituents, along with the chlorine and methoxy groups, imparts distinctive electronic and steric properties to the molecule.

The synthesis of this compound involves a series of intricate organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the pyridine ring with high precision. These methods not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemical processes.

In terms of physical properties, this compound exhibits a high degree of stability under standard conditions, which is attributed to the electron-withdrawing effects of the fluorinated groups. These groups also contribute to its lipophilicity, making it an attractive candidate for applications in drug design. The methoxy group further modulates the electronic environment of the molecule, enhancing its solubility in polar solvents—a critical factor for its use in biological assays.

The biological activity of 3-Chloro-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents. Additionally, its ability to modulate receptor activity has been explored in neuropharmacological research, highlighting its potential in treating central nervous system disorders.

In the realm of materials science, this compound has found applications as a precursor for advanced materials such as fluoropolymers and high-performance adhesives. Its fluorinated substituents confer excellent thermal stability and chemical resistance to these materials, making them suitable for use in harsh environments. Recent breakthroughs in polymerization techniques have enabled the incorporation of this compound into polymer matrices with enhanced mechanical properties.

The environmental impact of this compound is another area of active research. Given its fluorinated nature, there is growing interest in understanding its biodegradation pathways and potential accumulation in ecosystems. Studies have shown that while it exhibits persistence under certain conditions, enzymatic degradation mechanisms can be engineered to facilitate its breakdown into innocuous byproducts.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a key player in both academic and industrial settings. As research continues to uncover new facets of its properties and applications, this compound is poised to make significant contributions to scientific innovation.